![molecular formula C8H14ClNO2S B2614101 Methyl 5-thia-2-azaspiro[3.4]octane-8-carboxylate hydrochloride CAS No. 2225146-80-3](/img/structure/B2614101.png)
Methyl 5-thia-2-azaspiro[3.4]octane-8-carboxylate hydrochloride
Description
“Methyl 5-thia-2-azaspiro[3.4]octane-8-carboxylate hydrochloride” is a compound with the molecular formula C8H14ClNO2S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” involves a spirocyclic structure, which is a compound with two rings of different sizes sharing one atom .Scientific Research Applications
Synthesis and Drug Discovery
Methyl 5-thia-2-azaspiro[3.4]octane-8-carboxylate hydrochloride is part of a class of compounds involved in the construction of multifunctional modules for drug discovery. Researchers have synthesized new classes of thia/oxa-azaspiro[3.4]octanes, designed to serve as novel, multifunctional, and structurally diverse modules for drug discovery purposes. The synthesis of these compounds involves robust and step-economic routes, with some approaches also exploring enantioselective synthesis of the spirocycles (Li, Rogers-Evans, & Carreira, 2013).
Anticancer Activity
A related compound, 1-thia-azaspiro[4.5]decane derivatives, and their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds have been synthesized and showed moderate to high inhibition activities against various cancer cell lines including HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma), and HCT116 (human colorectal carcinoma). These findings highlight the potential therapeutic applications of such compounds in cancer treatment (Flefel et al., 2017).
Diversity-Oriented Synthesis
This compound is also related to compounds synthesized through diversity-oriented synthesis approaches. These methods have facilitated rapid access to omega-unsaturated dicyclopropylmethylamines, which are then converted into various heterocyclic azaspirocycles such as 5-azaspiro[2.4]heptanes, 5-azaspiro-[2.5]octanes, and 5-azaspiro[2.6]nonanes. These compounds, including functionalized pyrrolidines, piperidines, and azepines, are significant for chemistry-driven drug discovery, illustrating the broad applicability of this class of compounds in medicinal chemistry (Wipf, Stephenson, & Walczak, 2004).
Properties
IUPAC Name |
methyl 5-thia-2-azaspiro[3.4]octane-8-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2S.ClH/c1-11-7(10)6-2-3-12-8(6)4-9-5-8;/h6,9H,2-5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVMQZNWSRQVYEV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCSC12CNC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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